Cas no 99170-99-7 (3-methyl-1H-Pyrazole-1-methanol)
99170-99-7 structure
Product Name:3-methyl-1H-Pyrazole-1-methanol
CAS No:99170-99-7
MF:C4H6N2O2
MW:114.102640628815
CID:750338
PubChem ID:23326348
Update Time:2025-04-19
3-methyl-1H-Pyrazole-1-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1H-Pyrazole-1-methanol
- 1-methyl-pyrazolidine-3,5-dione
- 1-methylpyrazolidine-3,5-dione
- 3,5-Pyrazolidinedione, 1-methyl-
- SCHEMBL1708928
- DTXSID70632953
- JTPISCWESNJUEM-UHFFFAOYSA-N
- 99170-99-7
-
- Inchi: 1S/C4H6N2O2/c1-6-4(8)2-3(7)5-6/h2H2,1H3,(H,5,7)
- InChI Key: JTPISCWESNJUEM-UHFFFAOYSA-N
- SMILES: O=C1CC(NN1C)=O
Computed Properties
- Exact Mass: 114.042927438g/mol
- Monoisotopic Mass: 114.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 49.4Ų
3-methyl-1H-Pyrazole-1-methanol Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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